![molecular formula C10H16O2 B1460561 6,6-Dimethylspiro[3.3]heptane-2-carboxylic acid CAS No. 2138071-47-1](/img/structure/B1460561.png)
6,6-Dimethylspiro[3.3]heptane-2-carboxylic acid
Overview
Description
“6,6-Dimethylspiro[3.3]heptane-2-carboxylic acid” is a chemical compound with the CAS Number: 2138071-47-1 . It has a molecular weight of 168.24 .
Molecular Structure Analysis
The InChI Code for this compound is 1S/C10H16O2/c1-9(2)5-10(6-9)3-7(4-10)8(11)12/h7H,3-6H2,1-2H3, (H,11,12) . This code provides a specific representation of the molecule’s structure.It is stored at room temperature . Unfortunately, other specific physical and chemical properties are not available in the current data.
Scientific Research Applications
Synthesis of Optically Active Polyamides
6,6-Dimethylspiro[3.3]heptane-2-carboxylic acid: is utilized in the synthesis of optically active polyamides. These polymers are prepared through asymmetric polymerization, which induces optical activity via a polymerization reaction using optically active catalysts or initiators . The resulting polyamides exhibit unique optical properties and can be used in applications such as catalysts, and photo- and electroactive materials due to their ordered conformation even in solution .
Creation of Novel Polyesters
The compound serves as a novel optically active dicarboxylic acid unit for the synthesis of polyesters. These polyesters can potentially twist and form ordered conformations in solution, depending on the structure of the diamine component used in the synthesis . This property is significant for developing materials with specific optical characteristics.
Pharmaceutical Research
6,6-Dimethylspiro[3.3]heptane-2-carboxylic acid: is used as a high-quality reference standard in pharmaceutical testing . It ensures the accuracy and reliability of analytical results, which is crucial in the development and quality control of pharmaceutical products.
Antibiotic Synthesis
The spiro[3.3]heptane unit can be incorporated into the aromatic scaffold of fluoroquinolones to produce antibiotic analogs . These analogs, such as ciprofloxacin derivatives, exhibit increased metabolic resistance, which is valuable in the fight against antibiotic-resistant bacteria.
Safety and Hazards
Mechanism of Action
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 6,6-Dimethylspiro[3.3]heptane-2-carboxylic acid . These factors can include pH, temperature, and the presence of other molecules, among others. More research is needed to understand these influences in detail.
properties
IUPAC Name |
2,2-dimethylspiro[3.3]heptane-6-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16O2/c1-9(2)5-10(6-9)3-7(4-10)8(11)12/h7H,3-6H2,1-2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QSZYQEZFXKGUNX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2(C1)CC(C2)C(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6,6-Dimethylspiro[3.3]heptane-2-carboxylic acid | |
CAS RN |
2138071-47-1 |
Source
|
| Record name | 6,6-dimethylspiro[3.3]heptane-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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